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Compound of Interest

Compound Name: Methyl N-boc-3-chloro-L-alaninate

Cat. No.: B041064 Get Quote

An In-Depth Technical Guide on Methyl N-boc-3-chloro-L-alaninate

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on Methyl N-boc-3-
chloro-L-alaninate, a key intermediate in the synthesis of various active pharmaceutical

ingredients.

Core Molecular Data
The fundamental quantitative data for Methyl N-boc-3-chloro-L-alaninate is summarized

below, providing a clear reference for experimental design and analysis.

Property Value Citations

Molecular Weight 237.68 g/mol [1][2][3]

Molecular Formula C₉H₁₆ClNO₄ [2][4]

Experimental Protocols
Detailed experimental protocols involving Methyl N-boc-3-chloro-L-alaninate are typically

proprietary to the research institution or pharmaceutical company conducting the synthesis.

The general application of this compound serves as a protected amino acid building block. In a

typical synthetic workflow, the Boc (tert-butyloxycarbonyl) protecting group can be removed
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under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to reveal the free amine,

which is then available for subsequent coupling reactions, such as peptide bond formation. The

chloro-substituent provides a reactive site for nucleophilic substitution, allowing for the

introduction of various functional groups.

Molecular Structure and Connectivity
The following diagram illustrates the logical relationship and connectivity of the primary

functional groups within the Methyl N-boc-3-chloro-L-alaninate molecule.
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Functional group connectivity in Methyl N-boc-3-chloro-L-alaninate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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